Cas no 7369-50-8 (1-Ethyl-3-nitrobenzene)
1-Ethyl-3-nitrobenzene structure
Product Name:1-Ethyl-3-nitrobenzene
CAS No:7369-50-8
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD00130058
CID:570701
PubChem ID:81836
Update Time:2025-04-19
1-Ethyl-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-3-nitrobenzene
- Benzene, 1-ethyl-3-nitro-
- Nitrobenzene, 3-ethyl-
- SCHEMBL132216
- NS00037547
- 7369-50-8
- RXAKLPGKSXJZEF-UHFFFAOYSA-N
- EINECS 230-923-6
- MFCD00130058
- UNII-437X9WL9JT
- EN300-329567
- Benzene,1-ethyl-3-nitro-
- 1-NITRO-3-ETHYLBENZENE
- 437X9WL9JT
- DTXSID00223979
- 3-ethylnitrobenzene
- 1-ethyl-3-nitro-benzene
- CS-0161703
- C76351
- DS-17885
- FT-0651625
- AKOS015917645
- DTXCID80146470
-
- MDL： MFCD00130058
- Inchi： 1S/C8H9NO2/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3
- InChI Key： RXAKLPGKSXJZEF-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(=C1)CC)=O
Computed Properties
- Exact Mass: 151.06337
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.1345
- Melting Point: -37.9°C
- Boiling Point: 242.55°C
- Refractive Index: 1.5359 (estimate)
- PSA: 43.14
1-Ethyl-3-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089047-250mg |
1-Ethyl-3-nitrobenzene |
7369-50-8 | 95% | 250mg |
$216.30 | 2023-09-01 | |
| Alichem | A019089047-1g |
1-Ethyl-3-nitrobenzene |
7369-50-8 | 95% | 1g |
$554.38 | 2023-09-01 | |
| abcr | AB539093-250 mg |
1-Ethyl-3-nitrobenzene; . |
7369-50-8 | 250MG |
€365.00 | 2023-04-14 | ||
| abcr | AB539093-1 g |
1-Ethyl-3-nitrobenzene; . |
7369-50-8 | 1g |
€823.90 | 2023-04-14 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E901377-1g |
1-Ethyl-3-nitrobenzene |
7369-50-8 | ≥95% | 1g |
5,600.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E909528-1g |
1-Ethyl-3-nitrobenzene |
7369-50-8 | 99% | 1g |
6,100.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EB909-50mg |
1-Ethyl-3-nitrobenzene |
7369-50-8 | 95+% | 50mg |
￥578.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EB909-200mg |
1-Ethyl-3-nitrobenzene |
7369-50-8 | 95+% | 200mg |
￥1440.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EB909-1g |
1-Ethyl-3-nitrobenzene |
7369-50-8 | 95+% | 1g |
￥5043.0 | 2022-09-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E304521-1g |
1-Ethyl-3-nitrobenzene |
7369-50-8 | 97% | 1g |
¥1999.90 | 2023-09-03 |
1-Ethyl-3-nitrobenzene Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
7369-50-8 (1-Ethyl-3-nitrobenzene) Related Products
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- 6526-74-5(1-ISOPROPYL-3-NITROBENZENE)
- 60191-43-7(1-nitro-3-[[4-[(3-nitrophenyl)methyl]phenyl]methyl]benzene)
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- 83966-40-9(Ethyl,1-(4-nitrophenyl)- (9CI))
- 23132-52-7(1-TERT-BUTYL-3-NITROBENZENE)
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